2-(Adamantan-1-YL)-N-methyl-N-{2-[(methylamino)diphenylmethyl]phenyl}acetamide
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Overview
Description
2-(Adamantan-1-YL)-N-methyl-N-{2-[(methylamino)diphenylmethyl]phenyl}acetamide is a complex organic compound that features an adamantane core structure Adamantane derivatives are known for their unique three-dimensional structure, which imparts significant stability and rigidity to the molecule
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(Adamantan-1-YL)-N-methyl-N-{2-[(methylamino)diphenylmethyl]phenyl}acetamide typically involves multiple steps, starting with the preparation of adamantane derivatives. One common method involves the reaction of adamantanecarboxylic acid with enamides, where the carboxylic acid derivative acts as an alkylating agent . The reaction conditions often require the use of strong acids or bases to facilitate the formation of the desired product.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, the use of advanced purification techniques such as chromatography and crystallization is essential to obtain high-purity compounds suitable for research and industrial applications.
Chemical Reactions Analysis
Types of Reactions
2-(Adamantan-1-YL)-N-methyl-N-{2-[(methylamino)diphenylmethyl]phenyl}acetamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced derivatives.
Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under specific conditions.
Common Reagents and Conditions
Common reagents used in these reactions include strong acids, bases, oxidizing agents, and reducing agents. The reaction conditions often involve controlled temperatures, pressures, and the use of solvents to facilitate the reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield oxidized adamantane derivatives, while reduction reactions may produce reduced forms of the compound.
Scientific Research Applications
2-(Adamantan-1-YL)-N-methyl-N-{2-[(methylamino)diphenylmethyl]phenyl}acetamide has several scientific research applications:
Chemistry: The compound is used as a building block for the synthesis of more complex molecules and materials.
Biology: It is studied for its potential biological activities, including its interactions with biological macromolecules.
Medicine: The compound is investigated for its potential therapeutic properties, including its use as a drug candidate for various diseases.
Industry: It is used in the development of advanced materials, such as polymers and coatings, due to its unique structural properties.
Mechanism of Action
The mechanism of action of 2-(Adamantan-1-YL)-N-methyl-N-{2-[(methylamino)diphenylmethyl]phenyl}acetamide involves its interaction with specific molecular targets and pathways. The adamantane core structure imparts stability and rigidity to the molecule, allowing it to interact with biological macromolecules effectively. The compound may bind to specific receptors or enzymes, modulating their activity and leading to various biological effects.
Comparison with Similar Compounds
Similar Compounds
1,3-Dehydroadamantane: A compound with a similar adamantane core structure but different functional groups.
N-Methyl-1-adamantaneacetamide: Another adamantane derivative with a different substitution pattern.
Uniqueness
2-(Adamantan-1-YL)-N-methyl-N-{2-[(methylamino)diphenylmethyl]phenyl}acetamide is unique due to its specific substitution pattern and the presence of both adamantane and diphenylmethyl groups. This combination imparts unique chemical and biological properties to the compound, making it a valuable molecule for research and industrial applications.
Properties
Molecular Formula |
C33H38N2O |
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Molecular Weight |
478.7 g/mol |
IUPAC Name |
2-(1-adamantyl)-N-methyl-N-[2-[methylamino(diphenyl)methyl]phenyl]acetamide |
InChI |
InChI=1S/C33H38N2O/c1-34-33(27-11-5-3-6-12-27,28-13-7-4-8-14-28)29-15-9-10-16-30(29)35(2)31(36)23-32-20-24-17-25(21-32)19-26(18-24)22-32/h3-16,24-26,34H,17-23H2,1-2H3 |
InChI Key |
AAUCQGTXBGOKNM-UHFFFAOYSA-N |
Canonical SMILES |
CNC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3N(C)C(=O)CC45CC6CC(C4)CC(C6)C5 |
Origin of Product |
United States |
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